Cas no 263563-30-0 (6-hexyl-7-hydroxy-3-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one)

6-Hexyl-7-hydroxy-3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one is a synthetic heterocyclic compound combining a coumarin core with a 1,3,4-oxadiazole moiety. Its structural features, including the hexyl side chain and phenolic hydroxyl group, enhance solubility and potential for functionalization. The 4-methylphenyl substitution on the oxadiazole ring contributes to stability and modulates electronic properties. This compound is of interest in medicinal chemistry due to its dual pharmacophores, which may exhibit synergistic biological activity, particularly in antimicrobial or anticancer applications. Its well-defined structure allows for precise modifications, making it a valuable intermediate in drug discovery and material science research. The compound’s purity and reproducibility are critical for consistent experimental outcomes.
6-hexyl-7-hydroxy-3-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one structure
263563-30-0 structure
Product Name:6-hexyl-7-hydroxy-3-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one
CAS No:263563-30-0
MF:C24H24N2O4
MW:404.458366394043
CID:6255899
PubChem ID:135416547
Update Time:2025-10-29

6-hexyl-7-hydroxy-3-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one Chemical and Physical Properties

Names and Identifiers

    • 6-hexyl-7-hydroxy-3-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one
    • SR-01000402222-1
    • NCGC00098410-01
    • HMS1795A21
    • Z223455042
    • 6-hexyl-7-hydroxy-3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
    • 263563-30-0
    • F0451-1466
    • 6-HEXYL-7-HYDROXY-3-[5-(4-METHYLPHENYL)-1,3,4-OXADIAZOL-2-YL]CHROMEN-2-ONE
    • 6-Hexyl-7-hydroxy-3-(5-p-tolyl-[1,3,4]oxadiazol-2-yl)-chromen-2-one
    • 6-hexyl-7-hydroxy-3-(5-(p-tolyl)-1,3,4-oxadiazol-2-yl)-2H-chromen-2-one
    • AKOS000511858
    • SCHEMBL15476713
    • SR-01000402222
    • CHEMBL1361503
    • Inchi: 1S/C24H24N2O4/c1-3-4-5-6-7-17-12-18-13-19(24(28)29-21(18)14-20(17)27)23-26-25-22(30-23)16-10-8-15(2)9-11-16/h8-14,27H,3-7H2,1-2H3
    • InChI Key: LIDKCASIVMKXJT-UHFFFAOYSA-N
    • SMILES: O1C(C(C2=NN=C(C3C=CC(C)=CC=3)O2)=CC2=C1C=C(C(=C2)CCCCCC)O)=O

Computed Properties

  • Exact Mass: 404.17360725g/mol
  • Monoisotopic Mass: 404.17360725g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 30
  • Rotatable Bond Count: 7
  • Complexity: 616
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 6
  • Topological Polar Surface Area: 85.4Ų

6-hexyl-7-hydroxy-3-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Life Chemicals
F0451-1466-2μmol
6-hexyl-7-hydroxy-3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
263563-30-0 90%+
2μl
$57.0 2023-05-17
Life Chemicals
F0451-1466-5μmol
6-hexyl-7-hydroxy-3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
263563-30-0 90%+
5μl
$63.0 2023-05-17
Life Chemicals
F0451-1466-10μmol
6-hexyl-7-hydroxy-3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
263563-30-0 90%+
10μl
$69.0 2023-05-17
Life Chemicals
F0451-1466-20μmol
6-hexyl-7-hydroxy-3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
263563-30-0 90%+
20μl
$79.0 2023-05-17
Life Chemicals
F0451-1466-1mg
6-hexyl-7-hydroxy-3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
263563-30-0 90%+
1mg
$54.0 2023-05-17
Life Chemicals
F0451-1466-2mg
6-hexyl-7-hydroxy-3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
263563-30-0 90%+
2mg
$59.0 2023-05-17
Life Chemicals
F0451-1466-3mg
6-hexyl-7-hydroxy-3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
263563-30-0 90%+
3mg
$63.0 2023-05-17
Life Chemicals
F0451-1466-4mg
6-hexyl-7-hydroxy-3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
263563-30-0 90%+
4mg
$66.0 2023-05-17
Life Chemicals
F0451-1466-5mg
6-hexyl-7-hydroxy-3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
263563-30-0 90%+
5mg
$69.0 2023-05-17
Life Chemicals
F0451-1466-10mg
6-hexyl-7-hydroxy-3-[5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl]-2H-chromen-2-one
263563-30-0 90%+
10mg
$79.0 2023-05-17

6-hexyl-7-hydroxy-3-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one Related Literature

Additional information on 6-hexyl-7-hydroxy-3-5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one

6-Hexyl-7-Hydroxy-3,5-(4-Methylphenyl)-1,3,4-Oxadiazol-2-Yl-2H-Chromen-2-One: A Comprehensive Overview

The compound 6-hexyl-7-hydroxy-3,5-(4-methylphenyl)-1,3,4-oxadiazol-2-yl-2H-chromen-2-one, identified by the CAS number 263563-30-0, is a complex organic molecule with significant potential in various fields of research and application. This compound belongs to the class of chromenones, which are known for their versatile chemical properties and biological activities. The structure of this molecule is characterized by a chromenone core with substituents at positions 6 and 7, as well as a 1,3,4-oxadiazole ring fused at positions 3 and 5. The presence of these functional groups makes it a promising candidate for further exploration in drug discovery and material science.

Recent studies have highlighted the importance of chromenones in medicinal chemistry due to their ability to exhibit anti-inflammatory, antioxidant, and anticancer activities. The substitution pattern in 6-hexyl-7-hydroxy positions plays a crucial role in determining the pharmacological properties of this compound. The hexyl group at position 6 introduces lipophilicity, which could enhance its bioavailability, while the hydroxyl group at position 7 may contribute to hydrogen bonding and interactions with biological targets. These features make this compound a valuable lead for developing new therapeutic agents.

The incorporation of the 1,3,4-oxadiazole ring into the chromenone framework adds another layer of complexity and functionality. Oxadiazoles are known for their ability to act as hydrogen bond donors or acceptors, which can significantly influence the molecule's stability and reactivity. Additionally, the presence of the 4-methylphenyl group at positions 3 and 5 introduces aromaticity and further enhances the molecule's electronic properties. This combination of structural elements makes CAS No. 263563-30-0 a unique compound with potential applications in both organic synthesis and pharmacology.

From a synthetic perspective, the construction of such a complex molecule requires advanced organic chemistry techniques. The synthesis typically involves multi-step processes, including nucleophilic substitutions, cyclizations, and coupling reactions. Researchers have employed various strategies to optimize the synthesis of similar compounds, focusing on improving yield and purity while maintaining structural integrity. These efforts have contributed to a better understanding of the relationship between molecular structure and function.

In terms of biological activity, preliminary studies suggest that this compound exhibits potent antioxidant properties due to its ability to scavenge free radicals effectively. Antioxidants are crucial in preventing oxidative stress-related diseases such as cardiovascular disorders and neurodegenerative conditions. Furthermore, its anti-inflammatory effects have been observed in vitro models, indicating potential applications in treating inflammatory diseases like arthritis or chronic inflammation.

The anticancer potential of this compound has also been explored through various assays. Results indicate that it may inhibit cancer cell proliferation by targeting specific signaling pathways or inducing apoptosis in malignant cells. These findings underscore its potential as a lead compound for developing novel anticancer therapies.

In addition to its pharmacological applications, this compound has shown promise in material science due to its unique electronic properties. The chromenone core combined with the oxadiazole ring creates a conjugated system that can be exploited for applications in optoelectronics or as a precursor for advanced materials like organic semiconductors.

The development of green chemistry approaches has also influenced the synthesis and application of this compound. Researchers are increasingly focusing on environmentally friendly methods to synthesize such molecules while minimizing waste and energy consumption.

In conclusion, CAS No. 263563-30-0, or 6-hexyl-7-hydroxy-1,3,4-oxadiazol derivative is a multifaceted compound with vast potential across various scientific domains. Its unique structure offers opportunities for further research into its pharmacological properties as well as its application in material science. As research continues to unravel its full potential,CAS No. a promising future awaits for this intriguing molecule.

Recommended suppliers
Nanjing Jubai Biopharm
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing Jubai Biopharm
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Henan Dongyan Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Henan Dongyan Pharmaceutical Co., Ltd
Shanghai Joy Biotech Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shanghai Joy Biotech Ltd
Shenzhen Yaoyuan R&D Center Co.,Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Shenzhen Yaoyuan R&D Center Co.,Ltd